Cas no 35153-18-5 ((11E)-Tetradecen-1-ol)

• Product Name: (11E)-Tetradecen-1-ol
• CAS No: 35153-18-5
• MF: C₁₄H₂₈O
• MW: 212.371524810791
• CID: 305860
• PubChem ID: 1712011
• Update Time: 2025-10-29

(11E)-Tetradecen-1-ol Chemical and Physical Properties

Names and Identifiers

• 11-Tetradecen-1-ol,(11E)-
• TRANS-11-TETRADECENOL
• (11E)-11-Tetradecen-1-ol
• (E)-11-Tetradecen-1-ol
• (E)-tetradec-11-enol
• 11-Tetradecenol, E
• E-11-Tetradecenol
• DTXSID0035293
• TETRADECEN-1-OL, (E)-11-
• 11-Tetradecen-1-ol
• (E)-11-tetradecenol
• P2B0SE7A0P
• LMFA05000173
• CHEBI:186758
• (11E)-Tetradecen-1-ol
• trans-tetradec-11-enol
• NS00087859
• UNII-P2B0SE7A0P
• YGHAIPJLMYTNAI-UHFFFAOYSA-N
• 11-Tetradecen-1-ol, (E)-
• (11E)-tetradec-11-enol
• EPA Pesticide Chemical Code 129020
• (11E)-tetradecenol
• 11-Tetradecen-1-ol, (11E)-
• (E)-tetradec-11-en-1-ol
• 11E-Tetradecen-1-ol
• AI3-35944
• AKOS030490245
• SCHEMBL808503
• e-11-tetradecen-1-ol
• Q27286034
• 35153-18-5
• EINECS 252-402-2
• STL562230
• (11E)-tetradec-11-en-1-ol
• G65436

• Inchi： 1S/C14H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h3-4,15H,2,5-14H2,1H3/b4-3+
• InChI Key： YGHAIPJLMYTNAI-ONEGZZNKSA-N
• SMILES： OCCCCCCCCCC/C=C/CC

Computed Properties

• Exact Mass: 212.21414
• Monoisotopic Mass: 212.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 5.3

Experimental Properties

• Density: 0.846±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 280.7±8.0 ºC (760 Torr),
• Flash Point: 121.3±5.5 ºC,
• Refractive Index: 1.4562 (589.3 nm 20 ºC)
• Solubility: Insuluble (1.3E-3 g/L) (25 ºC),
• PSA: 20.23
• LogP: 4.45580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols

Additional information on (11E)-Tetradecen-1-ol

Comprehensive Overview of (11E)-Tetradecen-1-ol (CAS No. 35153-18-5)

(11E)-Tetradecen-1-ol (CAS No. 35153-18-5) is a significant compound in the field of chemical and biological research, particularly in the areas of pharmaceuticals and natural product chemistry. This article provides a detailed overview of its structure, properties, applications, and recent advancements in research.

Chemical Structure and Properties

(11E)-Tetradecen-1-ol is a long-chain unsaturated alcohol with the molecular formula C₁₄H₂₈O. It features a double bond at the 11th carbon position, which imparts unique chemical and physical properties to the molecule. The compound is a colorless liquid with a mild, characteristic odor. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol and acetone.

The chemical structure of (11E)-Tetradecen-1-ol makes it an important intermediate in various synthetic pathways. The presence of the double bond allows for a range of chemical reactions, including hydrogenation, oxidation, and addition reactions. These properties make it valuable in the synthesis of more complex molecules used in pharmaceuticals and other industries.

Biological Activity and Applications

(11E)-Tetradecen-1-ol has been studied for its potential biological activities, particularly in the context of pheromones and signaling molecules. Research has shown that it can act as a pheromone or semiochemical in certain insects, influencing their behavior and communication. This property has led to its use in pest management strategies, where it can be used to disrupt mating patterns or attract pests to traps.

In addition to its role in pest management, (11E)-Tetradecen-1-ol has shown promise in pharmaceutical research. Studies have explored its potential as an anti-inflammatory agent and its effects on cellular signaling pathways. Recent advancements in drug delivery systems have also focused on using long-chain alcohols like (11E)-Tetradecen-1-ol to improve the bioavailability and efficacy of therapeutic agents.

Recent Research Findings

The latest research on (11E)-Tetradecen-1-ol has shed light on its potential applications in various fields. A study published in the Journal of Natural Products highlighted its role as a key component in the pheromone blends of several moth species. The researchers found that specific concentrations of (11E)-Tetradecen-1-ol were effective in attracting male moths, which could be utilized to develop more targeted pest control methods.

In the realm of pharmaceuticals, a recent paper in the Journal of Medicinal Chemistry explored the anti-inflammatory properties of (11E)-Tetradecen-1-ol. The study demonstrated that the compound could inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases such as arthritis and asthma.

Synthesis and Production

The synthesis of (11E)-Tetradecen-1-ol can be achieved through various methods, including olefin metathesis and Wittig reactions. One common approach involves the reaction of tetradecanal with an appropriate phosphonium salt followed by reduction to form the alcohol. Industrial production often utilizes catalytic hydrogenation processes to ensure high yields and purity levels.

The choice of synthetic route depends on factors such as cost, scalability, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable methods for producing long-chain alcohols like (11E)-Tetradecen-1-ol. These methods aim to reduce waste generation and energy consumption while maintaining high product quality.

Safety Considerations

While (11E)-Tetradecen-1-ol is generally considered safe for use in research and industrial applications, proper handling precautions should be followed to ensure safety. It is important to store the compound away from heat sources and direct sunlight to prevent degradation. Personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling the compound to avoid skin contact or inhalation.

In terms of environmental impact, care should be taken to prevent accidental release into water bodies or soil. Disposal should be carried out according to local regulations to minimize environmental contamination.

Conclusion

(11E)-Tetradecen-1-ol (CAS No. 35153-18-5) is a versatile compound with significant applications in both research and industry. Its unique chemical structure and biological properties make it valuable for various purposes, including pest management, pharmaceutical development, and synthetic chemistry. Ongoing research continues to uncover new potential uses for this compound, highlighting its importance in multiple scientific fields.